Cas no 1310-53-8 (Germanium oxide)

Germanium dioxide, molecular formula GeO2, English Name: germanium dioxide, is a germanium dioxide with the same electronic formula as carbon dioxide. It is a white powder or colorless crystal, with two kinds of hexagonal crystal system slightly soluble in water (stable at low temperature) and insoluble orthorhombic crystal system, and the transition temperature is 1033 ℃. It is mainly used for the preparation of metal germanium, but also used as spectral analysis and semiconductor materials< Br>
Germanium oxide structure
Germanium oxide structure
Germanium oxide
1310-53-8
GeO2
104.64
MFCD00011030
41185
24871912

Germanium oxide Properties

Names and Identifiers

    • Germanium dioxide
    • Germaniumoxideelecgrwhitepowderhexagonalso
    • Germanium oxide
    • Germanium(IV) oxide (amorphous)
    • Germanium(IV) oxide (hexagonal, quartz type)
    • Germanium(IV) oxide (hexagonal, quartz type) GEOCHEM2
    • Germanium(IV) oxide (tetragonal)
    • dioxogermane
    • Germanium dioxide,electronic grade
    • Germanium (IV) oxide
    • GeO2
    • Germania
    • germanicacid
    • germanic oxide
    • Germaniumdioxid
    • Germanium Dixoide
    • GERMANIUM(+4)OXIDE
    • Germanic acid
    • Germanium(IV) oxide, powder, 99.999% trace metals basis
    • Q419133
    • NSC294212
    • MFCD00011030
    • Germanic oxide (crystalline)
    • Germanium oxide (GeO2)
    • CS-0196667
    • Germanium(IV) oxide (hexagonal, quartz type) GE
    • Germanium(IV) oxide, elec. gr.
    • Germanium(IV) oxide, (crystalline powder), 99.998% trace metals basis
    • F20443
    • WLN: GE O2
    • YBMRDBCBODYGJE-UHFFFAOYSA-N
    • Germanium(IV) oxide, 99.999% (metals basis)
    • Germanium(IV) oxide, >=99.99% trace metals basis
    • NS00076163
    • 1310-53-8
    • AKOS015904129
    • GERMANIUM DIOXIDE
    • +Expand
    • MFCD00011030
    • YBMRDBCBODYGJE-UHFFFAOYSA-N
    • 1S/Ge.2O/q+4;2*-2
    • [Ge](=O)=O

Computed Properties

  • 107.92700
  • 0
  • 2
  • 0
  • 105.911007
  • 3
  • 18.3
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 34.1

Experimental Properties

  • -0.39340
  • 34.14000
  • 14,4409
  • 1.99
  • 0.4 g/100 mL
  • No data available
  • >400 °C (lit.)
  • °C
  • ethylene glycol: soluble
  • Colorless crystals, there are two kinds of hexagonal crystal system slightly soluble in water (stable at low temperature) and insoluble orthorhombic crystal system, and the transition temperature is 1033 ℃.
  • Insoluble in water, germanium dioxide dissolves in alkali to form germanate.
  • 4.23 g/cm3

Germanium oxide Security Information

  • GHS07 GHS07
  • LY5240000
  • 1
  • S22; S24/25
  • R22
  • Xn Xn
  • NONH for all modes of transport
  • H302,H332
  • dust mask type N95 (US), Eyeshields, Faceshields, Gloves
  • Store at 4 ° C, better storage at -4 ° C
  • 22
  • Warning
  • Yes
  • LD50 i.p. in rats: 750 mg/kg, Rosenfeld, Wallace, Arch. Ind. Hyg. Occup. Med. 8, 466 (1953)

Germanium oxide Customs Data

  • 2825600001

  • China Customs Code:

    2825600001

Germanium oxide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA40369-5g
Germanium oxide (GeO2)
 1310-53-8 95%
5g
 $79.00 2024-04-20
abcr
AB208044-2 g
Germanium(IV) oxide, 99.99% (metals basis); .
 1310-53-8 99.99%
2 g
 €101.50 2023-07-20
Cooke Chemical
A4643412-1g
Germanium oxide , 99.999%metalsbasis
 1310-53-8 ≥200
1g
 RMB 60.00 2023-09-07
eNovation Chemicals LLC
D752977-25g
Germanium oxide (GeO2)
 1310-53-8 99.99%
25g
 $215 2022-09-08
Fluorochem
GEG5300-10g
Germanium dioxide
 1310-53-8
10g
 ￡114.00 2022-02-28
TRC
G253390-5g
Germanium oxide
 1310-53-8
5g
 $ 205.00 2022-06-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
11155-5g
Germanium(IV) oxide, Puratronic?, 99.999% (metals basis)
 1310-53-8 99.999%
5g
 ￥688.00 2023-04-13
BAI LING WEI Technology Co., Ltd.
93-3221-5g
Germanium(IV) oxide (99.999%-Ge) PURATREM
 1310-53-8 (99.999%-Ge)
5g
 ￥ 583 2022-04-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G123402-100g
Germanium oxide
 1310-53-8 99.999% metals basis,≥200
100g
 ¥2744.90 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
G49460-5g
Germanium oxide
 1310-53-8 99.99% metals basis,200
5g
 ¥148.0 2023-09-07

Germanium oxide Suppliers

Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:1310-53-8)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1310-53-8)
HUANG JING LI
18025840623
sz@meryer.com
SHANG HAI PU KE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1310-53-8)
HE JING LI
18027310741
SKY20045@163.COM
SI CHUAN JU CHUN CAI LIAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1310-53-8)
15102821099
15102821099
785148086@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1310-53-8)
A LA DING
anhua.mao@aladdin-e.com
JIANG SU RUN FENG HE CHENG Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1310-53-8)
CAI JING LI
18662931390
507167383@qq.com
Jiangsu Raien Environmental Protection Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1310-53-8)
FEI XIAO JIE
18662920632
3485543679@qq.com
Nantong Reform Petro-chemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:1310-53-8)
CAO HAI YAN
19952847550
2143087160@qq.com
YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .
Audited Supplier Audited Supplier
(CAS:1310-53-8)
TU MENG TING
15102763473
1400868822@qq.com

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